Cas no 868680-45-9 (N-(4-bromophenyl)-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide)

• Product Name: N-(4-bromophenyl)-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide
• CAS No: 868680-45-9
• MF: C₁₄H₁₆BrN₃O₃
• MW: 354.199142456055
• CID: 6430399
• PubChem ID: 7190170
• Update Time: 2025-10-20

N-(4-bromophenyl)-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide
• AKOS024612374
• SR-01000016199-1
• F1827-0025
• SR-01000016199
• 868680-45-9
• 1-Piperazineacetamide, N-(4-bromophenyl)-4-ethyl-2,3-dioxo-

• Inchi： 1S/C14H16BrN3O3/c1-2-17-7-8-18(14(21)13(17)20)9-12(19)16-11-5-3-10(15)4-6-11/h3-6H,2,7-9H2,1H3,(H,16,19)
• InChI Key： JFHSQJWFVAZWET-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(Br)C=C2)=O)CCN(CC)C(=O)C1=O

Computed Properties

• Exact Mass: 353.03750g/mol
• Monoisotopic Mass: 353.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• pka: 12.39±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-piperazineacetamides

Additional information on N-(4-bromophenyl)-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide

N-(4-bromophenyl)-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide: A Comprehensive Overview

N-(4-bromophenyl)-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide (CAS No. 868680-45-9) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the areas of oncology and neurodegenerative diseases. The dioxopiperazine core of the molecule plays a crucial role in its biological activity, making it a valuable target for further research.

The synthesis of N-(4-bromophenyl)-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide involves a series of well-established organic reactions. The key steps include the formation of the dioxopiperazine ring through cyclization reactions, followed by functionalization to introduce the bromophenyl and ethyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

Recent studies have highlighted the antiproliferative activity of this compound against various cancer cell lines. Researchers have demonstrated that N-(4-bromophenyl)-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide can inhibit the growth of breast and prostate cancer cells by targeting specific signaling pathways. These findings suggest that the compound may serve as a lead molecule for the development of novel anticancer therapies.

In addition to its antiproliferative effects, this compound has also shown promise in modulating neuroprotective pathways. Preclinical studies indicate that it may enhance cognitive function and reduce oxidative stress in models of Alzheimer's disease. The bromophenyl group is believed to contribute significantly to these effects by enhancing the compound's ability to cross the blood-brain barrier.

The structural versatility of N-(4-bromophenyl)-2-(4-ethyl-2,3-dioxopiperazin-1-yL)acetamide allows for further modifications to optimize its pharmacokinetic properties. For instance, recent research has explored the incorporation of additional functional groups to improve solubility and bioavailability. These efforts are expected to pave the way for clinical trials in the near future.

Moreover, computational studies have provided valuable insights into the molecular interactions of this compound with its target proteins. Advanced docking simulations have revealed that the dioxopiperazine ring forms critical hydrogen bonds with key residues in the active site of its targets. This information is invaluable for guiding rational drug design and improving therapeutic efficacy.

In conclusion, N-(4-bromophenyl)-2-(4-Ethyl - 2 , 3 - dioxo piperazine - 1 - yl ) acetamide (CAS No. 868680 - 45 - 9 ) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, underscoring its importance in modern medicinal chemistry.